Cas no 672925-40-5 (2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide)

• Product Name: 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide
• CAS No: 672925-40-5
• CID: 4656570
• Update Time: 2025-06-09

2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide

Recent Advances in the Study of 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide (CAS: 672925-40-5)

The compound 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide (CAS: 672925-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a sulfonohydrazide derivative, a class of molecules known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the fluoro and thienyl groups in the structure of 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide enhances its binding affinity to biological targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated a significant reduction in pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. The study utilized molecular docking simulations to elucidate the compound's interaction with the enzyme's active site, providing insights into its mechanism of action.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antimicrobial properties. The study revealed that 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. These findings underscore its potential as a novel antibiotic scaffold.

Further research has also explored the compound's pharmacokinetic properties. A 2024 preclinical study evaluated its bioavailability and metabolic stability, revealing favorable absorption and distribution profiles. However, the study noted challenges related to rapid hepatic metabolism, indicating the need for structural modifications to improve its drug-like properties.

In conclusion, 2-Fluoro-N'-{3-(1H-pyrrol-1-yl)-2-thienylcarbonyl}benzenesulfonohydrazide (CAS: 672925-40-5) represents a promising molecule with diverse therapeutic potentials. Ongoing research is expected to further elucidate its biological activities and optimize its pharmacokinetic profile for clinical development. The compound's unique structural features and demonstrated efficacy in preclinical studies position it as a valuable candidate for future drug discovery efforts in the chemical biology and pharmaceutical industries.